4-(((2S,4R)-1-([1,1'-Biphenyl]-4-yl)-5-methoxy-4-methyl-5-oxopentan-2-yl)amino)-4-oxobutanoic acid

• Molecular Formula: C23H27NO5
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 4-[[(2S,4R)-5-methoxy-4-methyl-5-oxo-1-(4-phenylphenyl)pentan-2-yl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C23H27NO5/c1-16(23(28)29-2)14-20(24-21(25)12-13-22(26)27)15-17-8-10-19(11-9-17)18-6-4-3-5-7-18/h3-11,16,20H,12-15H2,1-2H3,(H,24,25)(H,26,27)/t16-,20+/m1/s1
• InChI Key: YZQPUNBJWCBUJB-UZLBHIALSA-N
• Isomeric SMILES: C[C@H](C[C@@H](CC1=CC=C(C=C1)C2=CC=CC=C2)NC(=O)CCC(=O)O)C(=O)OC
• Canonical SMILES: CC(CC(CC1=CC=C(C=C1)C2=CC=CC=C2)NC(=O)CCC(=O)O)C(=O)OC

Description

This compound, commonly known as Sacubitril, is a key pharmaceutical agent used in combination with valsartan for the treatment of heart failure. Its chemical structure (C₂₄H₂₉NO₅, molecular weight 411.495 g/mol) features a biphenyl moiety, a methoxy-substituted oxopentanoic acid backbone, and a stereospecific (2S,4R) configuration critical for its activity . Sacubitril acts as a prodrug, metabolizing into the active neprilysin inhibitor LBQ657, which enhances natriuretic peptide levels to promote vasodilation and reduce cardiac workload . Its synthesis and purity specifications (≥98% by HPLC) are well-documented, with storage requiring dry, sealed conditions at 2–8°C .

Biological Activity

4-(((2S,4R)-1-([1,1'-Biphenyl]-4-yl)-5-methoxy-4-methyl-5-oxopentan-2-yl)amino)-4-oxobutanoic acid, also known as Sacubitril when in its calcium salt form, is a compound with significant biological activity primarily in the cardiovascular domain. This article explores its biological mechanisms, pharmacological properties, and implications in clinical settings.

The compound's molecular formula is $C_{24}H_{29}N_{2}O_{5}$ with a molecular weight of 411.49 g/mol. It is often utilized in conjunction with valsartan for the treatment of hypertension and heart failure.

Property	Value
Molecular Formula	C24H29N2O5
Molecular Weight	411.49 g/mol
Solubility	Not specified
Application	Antihypertensive agent

Sacubitril acts as a neprilysin inhibitor, leading to increased levels of natriuretic peptides, which promote vasodilation and diuresis. This mechanism is crucial in managing heart failure by reducing the strain on the heart and improving overall cardiac function.

Key Mechanisms:

• Neprilysin Inhibition : Prevents the breakdown of natriuretic peptides.
• Vasodilation : Results in decreased blood pressure and reduced workload on the heart.
• Diuresis : Promotes fluid excretion, alleviating symptoms of congestion in heart failure.

Clinical Studies and Findings

Numerous studies have investigated the efficacy of Sacubitril in clinical settings:

• PARADIGM-HF Trial : This landmark study demonstrated that Sacubitril/valsartan significantly reduced the risk of cardiovascular death and hospitalization for heart failure compared to enalapril.
  • Results :
    • 20% reduction in cardiovascular mortality.
    • 21% reduction in hospitalizations due to heart failure.
• Safety Profile : The compound was generally well-tolerated, with common side effects including hypotension, hyperkalemia, and renal impairment.
• Long-term Efficacy : Studies have shown sustained benefits over extended periods, with ongoing monitoring necessary for renal function and electrolyte balance.

Case Studies

Several case studies illustrate the practical applications of Sacubitril:

• Case Study 1 : A 65-year-old male with chronic heart failure improved significantly after switching from an ACE inhibitor to Sacubitril/valsartan, showing enhanced exercise tolerance and reduced hospital visits.
• Case Study 2 : A cohort of patients transitioning from traditional therapies to Sacubitril/valsartan exhibited marked improvements in quality of life metrics as measured by the Kansas City Cardiomyopathy Questionnaire (KCCQ).

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Stereoisomers

Sacubitril belongs to a class of 4-oxobutanoic acid derivatives with modifications in substituents and stereochemistry. Key comparisons include:

Compound Name	Substituents/Modifications	Stereochemistry	Molecular Weight (g/mol)	Key Differences/Applications	References
Sacubitril (Target Compound)	Methoxy group at C5	(2S,4R)	411.495	Clinically approved for heart failure
4-(((2R,4S)-1-([1,1′-Biphenyl]-4-yl)-5-ethoxy-4-methyl-5-oxopentan-2-yl)amino)-4-oxobutanoic acid	Ethoxy group at C5	(2R,4S)	411.495	Ethoxy group may alter metabolic stability
4-((rel-(2R,4R)-1-([1,1'-Biphenyl]-4-yl)-5-ethoxy-4-methyl-5-oxopentan-2-yl)amino)-4-oxobutanoic acid	Ethoxy group, racemic configuration	rel-(2R,4R)	411.49	Racemic mixture; potential toxicity (H336)
(2R,4S)-5-(Biphenyl-4-yl)-4-[(tert-butoxycarbonyl)amino]-2-methylpentanoic acid	tert-Butoxycarbonyl (Boc) protecting group	(2R,4S)	383.48	Boc group enhances synthetic stability
4-(1,3-Benzodioxol-5-yl)-2-(3,4-dimethoxyphenyl)-4-oxobutanoic acid	Benzodioxol and dimethoxyphenyl groups	N/A	358.35	Investigational for anti-inflammatory uses

Functional Group Variations

• Ethoxy vs.
• Stereochemical Impact : The (2S,4R) configuration in Sacubitril is essential for binding to neprilysin. Inversion to (2R,4S) () or racemic forms () may reduce efficacy or introduce adverse effects .
• Protecting Groups : Compounds like the Boc-protected analog () are intermediates in synthesis, lacking therapeutic activity but critical for manufacturing .

Key Research Findings

• Sacubitril vs. Ethoxy Analogs : Ethoxy-substituted compounds show comparable molecular weights but differ in metabolic pathways due to steric and electronic effects .
• Stereoisomer Activity : The (2S,4R) configuration optimizes neprilysin inhibition, while (2R,4S) isomers exhibit reduced binding affinity .